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Compound of Interest

Compound Name: CD2665

Cat. No.: B1668753 Get Quote

A Note on Nomenclature: The provided topic refers to "CD2665." As there is no officially

designated CD marker with this number, this document will focus on CD226, also known as

DNAX Accessory Molecule-1 (DNAM-1). CD226 is a key activating receptor on various immune

cells and a frequent subject of flow cytometry analysis, making it a likely candidate for the

intended topic.

Introduction
CD226 is a 65 kDa transmembrane glycoprotein belonging to the immunoglobulin superfamily.

[1] It is expressed on the surface of several immune cell populations, including natural killer

(NK) cells, T cells, B cells, monocytes, and platelets.[1][2] CD226 plays a crucial role in

immune surveillance by recognizing its ligands, CD155 (Poliovirus Receptor) and CD112

(Nectin-2), which are often upregulated on tumor cells and virus-infected cells.[3][4] This

recognition triggers downstream signaling cascades that promote immune cell activation,

cytotoxicity, and cytokine production.[3] Consequently, the analysis of CD226 expression by

flow cytometry is vital for researchers in immunology, oncology, and drug development to

characterize immune cell subsets, assess their activation status, and understand their

functional potential.
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Cell Type Subpopulation
Typical CD226
Expression Level

References

T Cells Naive CD8+ T Cells Moderate to High [5][6]

Effector/Memory

CD8+ T Cells
High [5][6]

Naive CD4+ T Cells Low to Moderate [7]

Activated CD4+ T

Cells
Upregulated [7]

Regulatory T Cells

(Tregs)
Variable (can be low) [3]

NK Cells CD56bright High [8][9]

CD56dim High [8][9]

B Cells Subsets Present on a subset [1][10]

Monocytes

Classical,

Intermediate, Non-

classical

Present [1][2]

Table 2: Common Anti-Human CD226 Antibodies for Flow Cytometry

Clone Isotype
Recommended
Fluorochrome
s

Supplier
Examples

References

11A8 Mouse IgG1, κ
PE, APC, PE-

Cyanine7

BD Biosciences,

eBioscience

(Thermo Fisher

Scientific)

[8][11]

DX11 Mouse IgG1
Purified, APC,

PE

Miltenyi Biotec,

Thermo Fisher

Scientific

[9][10]
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Experimental Protocols
Protocol 1: Immunophenotyping of CD226 on Human
Peripheral Blood Mononuclear Cells (PBMCs)
This protocol describes a direct immunofluorescence staining method for analyzing CD226

expression on the surface of PBMCs.

Materials:

Human peripheral blood collected in anticoagulant (e.g., EDTA, Heparin)

Ficoll-Paque™ PLUS or similar density gradient medium

Phosphate-Buffered Saline (PBS)

Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.09% sodium azide)

Anti-Human CD226 antibody (e.g., Clone 11A8, PE-Cyanine7)[8]

Antibodies against other cell surface markers for subset identification (e.g., Anti-CD3, Anti-

CD56, Anti-CD8)

Isotype control corresponding to the CD226 antibody (e.g., Mouse IgG1, κ, PE-Cyanine7)[8]

Viability dye (e.g., 7-AAD, Propidium Iodide)

FACS tubes (5 mL polystyrene round-bottom tubes)

Procedure:

PBMC Isolation:

Isolate PBMCs from whole blood using density gradient centrifugation according to the

Ficoll-Paque™ manufacturer's protocol.

Wash the isolated PBMCs twice with PBS.
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Resuspend the cell pellet in Flow Cytometry Staining Buffer and perform a cell count to

determine cell concentration and viability.

Cell Staining:

Adjust the cell suspension to a concentration of 1 x 10^7 cells/mL in cold Flow Cytometry

Staining Buffer.

Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into each FACS tube.

(Optional) Add an Fc receptor blocking reagent to prevent non-specific antibody binding

and incubate for 10 minutes at 4°C.

Add the pre-titrated amount of fluorochrome-conjugated anti-CD226 antibody and other

cell surface marker antibodies to the appropriate tubes. For the negative control, add the

corresponding isotype control antibody. A typical concentration is 5 µL per test.[8][12]

Vortex gently and incubate for 30 minutes at 4°C in the dark.

Wash and Resuspend:

Add 2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g for

5 minutes at 4°C.

Discard the supernatant.

Repeat the wash step.

Resuspend the cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

Data Acquisition:

Just before analysis, add a viability dye according to the manufacturer's instructions to

exclude dead cells.

Acquire the samples on a flow cytometer. Ensure proper voltage settings and

compensation are established using single-stained controls.
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Collect a sufficient number of events for robust statistical analysis (e.g., at least 50,000

events in the lymphocyte gate).
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Click to download full resolution via product page

Caption: CD226 signaling cascade upon ligand binding.

Experimental Workflow for CD226 Flow Cytometry
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Flow Cytometry Workflow for CD226 Analysis
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Caption: Step-by-step workflow for CD226 analysis by flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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